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Compound of Interest

Compound Name: Phenol;pyridine
CAS No.: 3073-45-8
Cat. No.: B14753824
Get Quote
. J

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) to help researchers, scientists, and drug development professionals optimize
RNA purity, specifically focusing on achieving ideal A260/A280 and A260/A230 ratios during
phenol-based extractions.

Frequently Asked Questions (FAQS)

Q1: What are the ideal A260/A280 and A260/A230 ratios for pure RNA?

For most downstream applications, such as RT-gPCR and RNA sequencing, the following
absorbance ratios, as measured by UV spectrophotometry, are considered indicative of high-
purity RNA:
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Indicates Purity

Ratio Ideal Value Acceptable Range
From
A260/A280 ~2.0 1.8-2.1 Protein Contamination
Phenol, Guanidinium
A260/A230 20-2.2 >1.8

Salts, Carbohydrates

A pure RNA sample should exhibit an A260/A280 ratio of approximately 2.0.[1] The A260/A230
ratio is a secondary measure of purity, with expected values typically in the range of 2.0-2.2.[1]

[2]
Q2: What causes a low A260/A280 ratio?

A low A260/A280 ratio (typically below 1.8) is most often indicative of protein contamination.[1]
[3] Phenol, which has an absorbance maximum around 270 nm, can also contribute to a
suppressed A260/A280 ratio, especially in cases of significant contamination.[1][4] Additionally,
using an acidic solution (e.g., water instead of a buffered solution like TE buffer) to resuspend
the RNA can artificially lower the A260/A280 ratio.[1][4][5]

Q3: What does a low A260/A230 ratio indicate?

A low A260/A230 ratio (below 1.8) is a strong indicator of contamination with substances that
absorb at 230 nm. The most common culprits in phenol-based RNA extraction are:

e Phenol: Residual phenol from the extraction process is a frequent cause.[1]

o Guanidinium salts: Guanidinium thiocyanate or guanidinium hydrochloride, present in high
concentrations in lysis buffers like TRIzol, are common contaminants that absorb strongly
around 230 nm.[6][7][8]

o Other contaminants: Carbohydrates and EDTA can also lead to a low A260/A230 ratio.[1][2]
Q4: Can I still use RNA with suboptimal ratios in downstream applications?

The tolerance for suboptimal ratios depends on the specific downstream application. While
some applications might be more forgiving, contaminants can inhibit enzymatic reactions like
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reverse transcription and PCR.[9][10] For sensitive applications like RNA-seq and RT-gPCR, it
is highly recommended to use RNA with optimal purity ratios to ensure reliable and
reproducible results.[11][12] It has been noted, however, that concentrations of guanidinium
thiocyanate up to 100 mM in an RNA sample may not compromise the reliability of real-time
RT-PCR.[6][7]

Troubleshooting Guides
Issue 1: Low A260/A280 Ratio (<1.8)

A low A260/A280 ratio suggests protein or phenol contamination.
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Caption: Troubleshooting flowchart for a low A260/A280 ratio.
1. Additional Chloroform Extraction: This step helps remove residual phenol.[13][14]
¢ Protocol:

o To your aqueous phase containing RNA, add an equal volume of chloroform.
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o Vortex vigorously for 15-20 seconds.
o Centrifuge at >12,000 x g for 10-15 minutes at 4°C.[15]

o Carefully transfer the upper agueous phase to a new, sterile microcentrifuge tube, being
cautious not to disturb the interphase.[9][10][11]

2. Ethanol Precipitation and Wash: This procedure will help to remove both protein and residual
phenol.

e Protocol:

[¢]

To the agueous RNA solution, add 0.1 volumes of 3 M Sodium Acetate (pH 5.2).

o Add 2.5 volumes of ice-cold 100% ethanol.

o Mix by inverting the tube several times and incubate at -20°C for at least 30 minutes.[16]
o Centrifuge at >12,000 x g for 15-20 minutes at 4°C to pellet the RNA.[16]

o Carefully decant the supernatant.

o Wash the pellet by adding 1 mL of 75% ice-cold ethanol.

o Centrifuge at >7,500 x g for 5 minutes at 4°C.

o Repeat the wash step at least once more for a total of two or three washes.[9][10][11]

o After the final wash, carefully remove all residual ethanol.

o Air-dry the pellet for 3-10 minutes. Do not over-dry, as this can make the RNA difficult to
resuspend.[16]

o Resuspend the RNA in an appropriate volume of nuclease-free water.

Issue 2: Low A260/A230 Ratio (<1.8)

A low A260/A230 ratio points towards contamination with phenol or guanidinium salts.
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1. Repeated Ethanol Washes: This is often the most effective way to remove salt
contamination.

e Protocol:
o If you have an RNA pellet, resuspend it in nuclease-free water.

o Perform an ethanol precipitation as described in the previous section ("Ethanol
Precipitation and Wash").

o Crucially, perform at least two to three washes with 75% ethanol to effectively remove the
guanidinium salts.[9][10][11][17]

2. Additional Chloroform Extraction followed by Precipitation: This is recommended if phenol

contamination is suspected.
e Protocol:
o Perform an additional chloroform extraction as detailed in the "Issue 1" section.

o Following the chloroform extraction, proceed with ethanol precipitation and at least two
75% ethanol washes.[9][10][11]

Experimental Workflow & Best Practices

To prevent contamination from the outset, adhere to the following best practices during the
phenol-chloroform RNA extraction process.

RNA Extraction Workflow

2. Phase Separation 3. Transfer Aqueous Phase 4. (Optional but Recommended) 5. RNA Precipitation 6. Wash Pellet (2-3x) 7. Dry and Resuspend RNA
with Chloroform (Avoid Interphase) Second Chloroform Wash with Isopropanol or Ethanol with 75% Ethanol in Nuclease-Free Water

1. Homogenization
in Guanidinium-based
Lysis Buffer (e.g., TRIzol)

Click to download full resolution via product page
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Caption: An optimized workflow for phenol-chloroform RNA extraction.

Careful Aqueous Phase Transfer: When separating the aqueous phase from the organic
phase, be meticulous. Avoid transferring any of the white, flocculent interphase, as this is
where proteins and DNA accumulate. It is better to leave a small amount of the aqueous
phase behind than to risk contamination.[9][10][11][14]

Additional Chloroform Wash: An extra chloroform wash of the collected aqueous phase can
significantly improve RNA purity by removing residual phenol.[9][10][11]

Multiple Ethanol Washes: Do not skimp on the 75% ethanol washes of the RNA pellet. Two
to three washes are recommended to effectively remove contaminating salts.[9][10][11][16]

Proper Pellet Drying: Avoid over-drying the RNA pellet, as this will make it difficult to
dissolve. A brief period of air-drying is sufficient.[16][18]

Use of Nuclease-Free Reagents and Materials: To prevent RNA degradation, ensure all
solutions, pipette tips, and tubes are certified nuclease-free.[18]

Work in a Clean Environment: It is advisable to work in a fume hood to minimize exposure to
hazardous chemicals and to maintain a clean workspace to prevent RNase contamination.
[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.qiagen.com/us/resources/faq/2248
https://www.qiagen.com/us/resources/faq/2248
https://www.qiagen.com/au/resources/download.aspx?id=11226191-0a82-4a9b-ba4a-99800b6f8595&lang=en
https://www.researchgate.net/post/Is_there_a_way_to_correct_the_A260_230_ratio_if_it_falls_below_the_acceptable_range_following_RNA_extraction_from_tissue
https://pubmed.ncbi.nlm.nih.gov/29984193/
https://utsouthwestern.elsevierpure.com/en/publications/optimization-of-phenol-chloroform-rna-extraction/
https://www.researchgate.net/publication/325457793_Optimization_of_Phenol-Chloroform_RNA_Extraction
https://www.bohrium.com/paper-details/optimization-of-phenol-chloroform-rna-extraction/813031513892323329-101807
https://www.bohrium.com/paper-details/optimization-of-phenol-chloroform-rna-extraction/813031513892323329-101807
https://www.researchgate.net/post/What-s-the-best-way-to-remove-salts-phenol-and-other-contaminants-from-my-RNA-samples
http://www.protocol-online.org/biology-forums-2/posts/7291.html
https://www.epigentek.com/catalog/protocol-for-phenolchloroform-rna-extraction-n-43.html?newsPath=1
https://www.benchchem.com/pdf/Methods_for_removing_residual_phenol_contamination_from_RNA_samples.pdf
https://www.researchgate.net/post/RNA_samples_with_low_A260_280_and_A260_230_ratios
https://bitesizebio.com/27199/top-10-tips-for-phenol-chloroform-extractions-and-ethanol-precipitations/
https://www.benchchem.com/product/b14753824/docs#technical-support-center-optimizing-rna-purity-in-phenol-extractions
https://www.benchchem.com/product/b14753824/docs#technical-support-center-optimizing-rna-purity-in-phenol-extractions
https://www.benchchem.com/product/b14753824/docs#technical-support-center-optimizing-rna-purity-in-phenol-extractions
https://www.benchchem.com/product/b14753824/docs#technical-support-center-optimizing-rna-purity-in-phenol-extractions
https://www.benchchem.com/product/b14753824?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14753824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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